3-(2,5-Dichlorobenzoyl)benzenesulfonyl chloride

• Molecular Formula: C13H7Cl3O3S
• Molecular Weight: 349.6 g/mol
• IUPAC Name: 3-(2,5-dichlorobenzoyl)benzenesulfonyl chloride
• InChI: InChI=1S/C13H7Cl3O3S/c14-9-4-5-12(15)11(7-9)13(17)8-2-1-3-10(6-8)20(16,18)19/h1-7H
• InChI Key: SWBHLKUOBVEPPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)Cl)C(=O)C2=C(C=CC(=C2)Cl)Cl

Description

3-(2,5-Dichlorobenzoyl)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C13H7Cl3O3S and its molecular weight is 349.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 3 L three-neck flask equipped with a stirrer, and a cooling tube, chlorosulfonic acid (233.0 g, 2 mol) was added, and then 2,5-dichlorobenzophenone (100.4 g, 400 mmol) was added. The mixture was reacted for 8 hours using an oil bath at 100° C. After a predetermined period of time, the reaction liquid was slowly poured into broken ice (1000 g), and extraction using ethyl acetate was carried out. An organic layer was washed with a saline solution, and was dried with magnesium sulfate. Then, the ethyl acetate was distilled away, thereby obtaining a crude crystal of pale yellow (3-(2,5-dichlorobenzoyl)benzene sulfonic acid chloride). The crude crystal was employed at the subsequent step without purification.